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Compound of Interest

Compound Name: 2-Methoxy-4-nitroaniline

Cat. No.: B147289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of

2-Methoxy-4-nitroaniline (CAS No. 97-52-9). Adherence to these procedures is essential for

ensuring personnel safety and regulatory compliance in a laboratory setting.

Immediate Safety and Hazard Information
2-Methoxy-4-nitroaniline is a hazardous substance that is harmful if swallowed, in contact

with skin, or if inhaled. It is also suspected of causing cancer.[1] Therefore, strict adherence to

safety protocols is mandatory.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes the required PPE for handling 2-Methoxy-4-nitroaniline.
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PPE Category Specification Rationale

Hand Protection

Double-gloving with a butyl

rubber outer glove and a nitrile

inner glove is recommended.

Butyl rubber offers good

resistance to nitro compounds.

[2][3] Nitrile gloves provide a

good general barrier, and

double-gloving offers additional

protection in case of a breach

of the outer glove.

Eye Protection
Chemical safety goggles or a

full-face shield.

Protects eyes from dust

particles and potential

splashes.

Skin and Body Protection

Chemical-resistant lab coat or

apron worn over long-sleeved

clothing and closed-toe shoes.

Prevents skin contact with the

chemical.

Respiratory Protection

See the Respiratory Protection

table below for specific

guidance based on exposure

levels.

Protects against inhalation of

harmful dust.

Respiratory Protection Guidelines
An established Occupational Exposure Limit (OEL) for 2-Methoxy-4-nitroaniline is not

available. Therefore, the OSHA Permissible Exposure Limit (PEL) for p-Nitroaniline of 3 mg/m³

over an 8-hour time-weighted average (TWA) will be used as a conservative surrogate.[4][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b147289?utm_src=pdf-body
https://www.osha.gov/annotated-pels/table-z-1
https://westliberty.edu/health-and-safety/files/2010/02/4-Nitroaniline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Scenario Required Respiratory Protection

Activities with potential for dust generation (e.g.,

weighing, transferring solid)

A NIOSH-approved N95 or higher particulate

respirator.

Exceeding the OEL (3 mg/m³) or in poorly

ventilated areas

A full-facepiece respirator with a combination

organic vapor/particulate cartridge (P100).

Emergency situations (e.g., large spills)

A self-contained breathing apparatus (SCBA)

with a full facepiece operated in a pressure-

demand or other positive-pressure mode.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for minimizing risk.

Handling Workflow
The following diagram outlines the standard operating procedure for handling 2-Methoxy-4-
nitroaniline in a laboratory setting.
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Handling Workflow for 2-Methoxy-4-nitroaniline

Preparation

Handling

Cleanup and Decontamination

Waste Disposal

Designate Handling Area
(Fume Hood)

Assemble and Inspect PPE

Gather Materials and Spill Kit

Don Appropriate PPE

Weigh and Transfer Chemical
(in fume hood)

Perform Experiment

Decontaminate Glassware and Equipment

Clean Work Area

Segregate Contaminated PPE and Materials

Label Hazardous Waste Container

Store in Designated Satellite Accumulation Area
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Hierarchy of Controls for 2-Methoxy-4-nitroaniline

Elimination
(Most Effective)

Substitution Not feasible for research purposes.

Engineering Controls Use a less hazardous chemical if possible.

Administrative Controls Work in a certified chemical fume hood.

Personal Protective Equipment (PPE)
(Least Effective)

Follow Standard Operating Procedures (SOPs).
Provide safety training.

Wear required gloves, eye protection,
lab coat, and respirator as needed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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